Cas no 1094407-01-8 (2-Amino-1-(5-chloro-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-(5-chloro-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 1094407-01-8
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 1084914
• PubChem ID: 43159079
• Update Time: 2025-04-20

2-Amino-1-(5-chloro-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(5-chloro-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 1094407-01-8

• Inchi： 1S/C14H14ClN3/c1-8-4-5-11(15)6-13(8)18-10(3)9(2)12(7-16)14(18)17/h4-6H,17H2,1-3H3
• InChI Key： QHCPKGYTBQUUAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C(=C(C#N)C(C)=C1C)N

Computed Properties

• Exact Mass: 259.0876252g/mol
• Monoisotopic Mass: 259.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.7Ų